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Compound of Interest

Compound Name: Fiboflapon

Cat. No.: B607447 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety and logistical

information for the proper disposal of Fiboflapon (also known as GSK2190915 or AM-803), a

potent, orally bioavailable 5-lipoxygenase-activating protein (FLAP) inhibitor. Adherence to

these procedures is critical for maintaining a safe laboratory environment and ensuring

regulatory compliance.

Fiboflapon Safety and Hazard Profile
Fiboflapon is classified as a substance not meeting the criteria for hazardous materials

according to its Safety Data Sheet (SDS). However, the Globally Harmonized System (GHS)

classification from one notification to the ECHA C&L Inventory indicates a warning for

suspected reproductive toxicity. Therefore, it is crucial to handle this compound with care,

utilizing appropriate personal protective equipment (PPE) at all times.

Key Safety Information:

GHS Hazard Statement: H361: Suspected of damaging fertility or the unborn child.

Precautionary Statements: P203, P280, P318, P405, P501.

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.

Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic fumes.
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Quantitative Data and Physical Properties
A clear understanding of Fiboflapon's properties is essential for its safe handling and storage.

Property Value Source

Synonyms GSK2190915, AM-803

Molecular Formula C38H43N3O4S

Molecular Weight 659.81 g/mol

CAS Number 936350-00-4

Storage (Solid)
4°C (sealed, away from

moisture)

Storage (In Solvent)

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture)

Personal Protective Equipment (PPE) and Handling
When handling Fiboflapon, personnel should always use full personal protective equipment to

avoid inhalation and contact with eyes and skin.

Equipment Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Hand Protection Compatible chemical-resistant gloves.

Skin and Body Protection Laboratory coat.

Respiratory Protection
Use only in areas with appropriate exhaust

ventilation.

Step-by-Step Disposal Procedures
The disposal of Fiboflapon and its contaminated materials must be conducted in accordance

with all prevailing country, federal, state, and local regulations.
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Step 1: Waste Segregation

Solid Waste: Collect all unused Fiboflapon powder, contaminated gloves, weigh boats, and

other solid materials in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect solutions containing Fiboflapon in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other solvent waste streams unless

compatibility has been confirmed.

Sharps Waste: Needles, syringes, or scalpel blades contaminated with Fiboflapon must be

placed directly into a designated sharps container.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous waste. Once decontaminated, the container can be

disposed of as non-hazardous waste, or as directed by institutional policy.

Step 2: Labeling and Storage

All waste containers must be accurately labeled with the words "Hazardous Waste," the full

chemical name "Fiboflapon," and any other information required by your institution's

Environmental Health & Safety (EH&S) department.

Store waste containers in a cool, well-ventilated area, away from incompatible materials.

Ensure containers are tightly sealed.

Step 3: Arrange for Pickup and Disposal

Contact your institution's EH&S department to schedule a pickup for the hazardous waste.

Do not dispose of Fiboflapon waste down the drain or in the regular trash.

Below is a decision workflow for the proper segregation of Fiboflapon waste.
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Fiboflapon Waste Generated

Is the waste a sharp object?

Is the waste liquid?

No

Dispose in Sharps Container

Yes

Is the waste solid?

No

Collect in Liquid Hazardous
Waste Container

Yes

Collect in Solid Hazardous
Waste Container

Yes

Store for EH&S Pickup

No
(e.g., rinsed container)

Click to download full resolution via product page

Fiboflapon Waste Segregation Workflow

Experimental Protocol: Decontamination of
Surfaces
In the event of a spill or as part of routine laboratory cleanup, surfaces and equipment must be

decontaminated.
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Objective: To effectively decontaminate non-porous surfaces (e.g., benchtops, glassware,

equipment) that have come into contact with Fiboflapon.

Materials:

70% Ethanol or Isopropyl Alcohol

Absorbent pads or paper towels

Two pairs of chemical-resistant gloves

Safety goggles

Lab coat

Hazardous waste bags and labels

Procedure:

Preparation: Ensure you are wearing the appropriate PPE, including double gloves. Prepare

a hazardous waste bag for all contaminated materials generated during the cleanup.

Initial Removal: For spills of solid Fiboflapon, carefully sweep up the material to avoid

generating dust and place it in a sealed waste container. For liquid spills, absorb the solution

with finely-powdered liquid-binding material or absorbent pads. Place the contaminated

absorbent material into the hazardous waste bag.

Surface Decontamination: Liberally apply 70% alcohol to the contaminated surface.

Scrubbing: Using fresh absorbent pads, scrub the surface thoroughly. Work from the outer

edge of the contaminated area inward to prevent spreading.

Waste Disposal: Dispose of the used absorbent pads in the designated hazardous waste

bag.

Repeat: Repeat the decontamination process (steps 3-5) two more times to ensure thorough

cleaning.
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Final Steps: After the final cleaning, remove the outer pair of gloves and dispose of them in

the hazardous waste bag. Seal the bag and label it appropriately. Wash the inner-gloved

hands and then remove the final pair of gloves and other PPE. Wash hands thoroughly with

soap and water.

The following diagram outlines the workflow for managing a Fiboflapon spill.
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Fiboflapon Spill Occurs

Don Full PPE
(Double Gloves, Goggles, Lab Coat)

Contain Spill with
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Is spill solid or liquid?

Carefully sweep solid material
into waste container

Solid

Absorb liquid with binding material

Liquid

Decontaminate Surface
(Scrub with Alcohol x3)

Dispose of all contaminated
materials as hazardous waste

Remove PPE & Wash Hands
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Fiboflapon Spill Response Workflow
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To cite this document: BenchChem. [Navigating the Safe Disposal of Fiboflapon: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607447#fiboflapon-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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